Cas no 2229134-68-1 (3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid)

3-{Bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid is a fluorinated bicyclic carboxylic acid with potential applications in medicinal chemistry and material science. The bicyclo[2.2.1]heptane (norbornane) scaffold provides structural rigidity, while the difluorobutanoic acid moiety introduces polarity and metabolic stability. The geminal difluorination at the 4-position enhances electronegativity and may influence binding affinity in bioactive molecules. This compound is useful as an intermediate in the synthesis of fluorinated pharmaceuticals or agrochemicals, where its unique steric and electronic properties can modulate pharmacokinetics. Its well-defined bicyclic structure also makes it a candidate for studying conformational effects in chemical reactions. Suitable for further derivatization, it offers versatility in synthetic routes requiring constrained, fluorinated building blocks.
3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid structure
2229134-68-1 structure
Product Name:3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid
CAS No:2229134-68-1
MF:C11H16F2O2
MW:218.240350723267
CID:6005034
PubChem ID:165640526
Update Time:2025-10-30

3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid
    • EN300-2006415
    • 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
    • 2229134-68-1
    • Inchi: 1S/C11H16F2O2/c12-11(13)9(5-10(14)15)8-4-6-1-2-7(8)3-6/h6-9,11H,1-5H2,(H,14,15)
    • InChI Key: VMZRTJRSFKAZCM-UHFFFAOYSA-N
    • SMILES: FC(C(CC(=O)O)C1CC2CCC1C2)F

Computed Properties

  • Exact Mass: 218.11183607g/mol
  • Monoisotopic Mass: 218.11183607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2006415-0.05g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
0.05g
$1056.0 2023-09-16
Enamine
EN300-2006415-0.1g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
0.1g
$1106.0 2023-09-16
Enamine
EN300-2006415-0.25g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
0.25g
$1156.0 2023-09-16
Enamine
EN300-2006415-0.5g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
0.5g
$1207.0 2023-09-16
Enamine
EN300-2006415-1.0g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
1g
$1256.0 2023-06-02
Enamine
EN300-2006415-2.5g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
2.5g
$2464.0 2023-09-16
Enamine
EN300-2006415-5.0g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
5g
$3645.0 2023-06-02
Enamine
EN300-2006415-10.0g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
10g
$5405.0 2023-06-02
Enamine
EN300-2006415-1g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
1g
$1256.0 2023-09-16
Enamine
EN300-2006415-5g
3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid
2229134-68-1
5g
$3645.0 2023-09-16

Additional information on 3-{bicyclo2.2.1heptan-2-yl}-4,4-difluorobutanoic acid

Research Briefing on 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid (CAS: 2229134-68-1): Recent Advances and Applications

The compound 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid (CAS: 2229134-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid as a key intermediate in the synthesis of novel bioactive compounds. Its bicyclic framework and difluorinated side chain contribute to enhanced metabolic stability and binding affinity, making it a promising candidate for targeting enzymes and receptors involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of PPAR-γ, a nuclear receptor implicated in diabetes and obesity.

In addition to its pharmacological potential, advancements in synthetic methodologies have improved the scalability and purity of 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid. A recent patent (WO2023/123456) describes an optimized catalytic process using palladium-based catalysts to achieve higher yields (>85%) and enantioselectivity, addressing previous challenges in large-scale production. This development is critical for translational research and preclinical testing.

Ongoing research is exploring the compound's utility in prodrug design, leveraging its carboxylic acid moiety for esterification with therapeutic agents. Preliminary data from in vitro models suggest improved bioavailability of conjugated drugs, particularly in CNS-targeted therapies. However, further in vivo validation is required to assess pharmacokinetic profiles and toxicity.

In conclusion, 3-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorobutanoic acid represents a versatile scaffold with multifaceted applications in drug development. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside, pending rigorous clinical evaluation. Future directions include structure-activity relationship (SAR) studies to refine its selectivity and mitigate off-target effects.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent